Cas no 2228997-00-8 (3-(1-amino-3-hydroxycyclobutyl)-N-ethylbenzamide)

• Product Name: 3-(1-amino-3-hydroxycyclobutyl)-N-ethylbenzamide
• CAS No: 2228997-00-8
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6274322
• PubChem ID: 165685906
• Update Time: 2025-06-08

3-(1-amino-3-hydroxycyclobutyl)-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-3-hydroxycyclobutyl)-N-ethylbenzamide
• 2228997-00-8
• EN300-1739102

• Inchi： 1S/C13H18N2O2/c1-2-15-12(17)9-4-3-5-10(6-9)13(14)7-11(16)8-13/h3-6,11,16H,2,7-8,14H2,1H3,(H,15,17)
• InChI Key： XKVCKWRNQGMZAP-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC=C(C(NCC)=O)C=2)(C1)N

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(1-amino-3-hydroxycyclobutyl)-N-ethylbenzamide

Comprehensive Overview of 3-(1-amino-3-hydroxycyclobutyl)-N-ethylbenzamide (CAS No. 2228997-00-8): Properties, Applications, and Research Insights

The compound 3-(1-amino-3-hydroxycyclobutyl)-N-ethylbenzamide (CAS No. 2228997-00-8) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This cyclobutyl-containing derivative exhibits a fascinating combination of a benzamide core and a functionalized amino-hydroxycyclobutyl moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the growing demand for novel small-molecule therapeutics in oncology and neurology.

Recent studies highlight the importance of cyclobutane-based compounds in medicinal chemistry, as their strained ring systems often confer enhanced binding affinity and metabolic stability. The presence of both amino and hydroxy groups in 3-(1-amino-3-hydroxycyclobutyl)-N-ethylbenzamide allows for versatile hydrogen-bonding interactions with biological targets, a feature frequently searched by scientists investigating structure-activity relationships (SAR). This aligns with current trends in fragment-based drug design, where researchers actively seek structurally diverse building blocks for lead optimization.

The N-ethylbenzamide portion of the molecule contributes to its lipophilicity, a critical parameter in drug development that affects absorption and blood-brain barrier penetration. This characteristic has sparked discussions in online forums about its potential applications in central nervous system (CNS) disorders, a hot topic in pharmaceutical research. Analytical techniques such as LC-MS and NMR spectroscopy are typically employed to characterize this compound, addressing common queries about quality control in high-purity chemical synthesis.

From a synthetic chemistry perspective, the preparation of 3-(1-amino-3-hydroxycyclobutyl)-N-ethylbenzamide involves challenging stereoselective cyclobutane formation, a subject of numerous patent applications and academic publications. The compound's chiral centers raise important questions about enantiomeric purity, reflecting the pharmaceutical industry's growing emphasis on stereochemistry in drug development. These aspects make it particularly relevant to current searches about asymmetric synthesis methods and green chemistry approaches.

In biological evaluations, preliminary data suggest that derivatives of 3-(1-amino-3-hydroxycyclobutyl)-N-ethylbenzamide may influence cell signaling pathways, aligning with the increasing focus on targeted therapies in precision medicine. This connection to personalized treatment strategies makes the compound particularly interesting to researchers investigating biomarker-driven drug development. The compound's physicochemical properties, including its logP and aqueous solubility, are frequently analyzed parameters that correlate with trending topics in ADMET prediction and computational chemistry.

The pharmaceutical industry's shift toward small-molecule proteolysis-targeting chimeras (PROTACs) has further increased interest in compounds like 3-(1-amino-3-hydroxycyclobutyl)-N-ethylbenzamide, as its structure could serve as a potential warhead or linker component. This application resonates with numerous recent publications and conference presentations addressing targeted protein degradation technologies. Additionally, its potential as a crystallization standard for X-ray diffraction studies answers common technical questions in structural biology research.

As the scientific community continues to explore 3D molecular architectures for drug discovery, 3-(1-amino-3-hydroxycyclobutyl)-N-ethylbenzamide stands out as a valuable scaffold for library design in combinatorial chemistry. Its balanced combination of polar and nonpolar features makes it particularly suitable for addressing current challenges in ligand efficiency optimization. These characteristics position the compound at the intersection of multiple trending research areas, from fragment-based screening to allosteric modulator development.

Quality assurance of 3-(1-amino-3-hydroxycyclobutyl)-N-ethylbenzamide remains a critical consideration, with analytical chemists frequently searching for optimal HPLC methods and stability studies protocols. The compound's potential polymorphism behavior also connects to current good manufacturing practice (cGMP) requirements, a subject of increasing regulatory focus. These practical aspects complement the compound's scientific interest, making it a comprehensive case study in modern pharmaceutical development workflows.